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Compound of Interest

Compound Name: p,p'-DDE-13C12

cat. No.: B13435374

Technical Guide: p,p'-DDE-13C12

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and biological
relevance of p,p'-Dichlorodiphenyldichloroethylene-13C12 (p,p'-DDE-13C12). Given that
isotopically labeled compounds are primarily used for analytical purposes and are expected to
have the same toxicological and biological properties as their unlabeled counterparts, this
guide leverages data from both p,p'-DDE-13C12 and p,p'-DDE.

Chemical and Physical Properties

p,p'-DDE-13C12 is a carbon-12 labeled form of p,p'-DDE, the most persistent and major
metabolite of the insecticide Dichlorodiphenyltrichloroethane (DDT).[1][2] Due to its isotopic
labeling, it serves as an invaluable internal standard for quantitative analysis in various
experimental settings, including NMR, GC-MS, or LC-MS.[1]
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Property Value Reference
CAS Number 201612-50-2 [31[4]
Unlabeled CAS Number 72-55-9

Molecular Formula 13C12C2H8CI4

Molecular Weight 329.94 g/mol

Appearance White crystalline solid

Melting Point (unlabeled) 89°C

Boiling Point (unlabeled) 336°C

Water Solubility (unlabeled) 0.12 mg/L at 25°C

Log Kow (unlabeled) 6.51

Vapor Pressure (unlabeled) 6.0 x 10-6 torr at 25°C

Safety and Hazard Information

The safety information for p,p'-DDE-13C12 is based on the data for the unlabeled p,p'-DDE, as
the isotopic labeling does not alter its chemical reactivity or biological effects.

Hazard Statements:

Toxic if swallowed.

Suspected of causing cancer.

Causes damage to organs through prolonged or repeated exposure.

Very toxic to aquatic life with long lasting effects.
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Hazard Classification GHS Pictogram

Acute Toxicity, Oral (Category 3)

Carcinogenicity (Category 2) kesehatan

Specific Target Organ Toxicity, Repeated

kesehatan
Exposure (Category 1)
Hazardous to the Aquatic Environment, Acute )
lingkungan
Hazard (Category 1)
Hazardous to the Aquatic Environment, Chronic ]
lingkungan

Hazard (Category 1)

Precautionary Measures:

» Obtain special instructions before use.

» Do not handle until all safety precautions have been read and understood.

o Wear protective gloves, protective clothing, eye protection, and face protection.

e Do not eat, drink, or smoke when using this product.

e Wash skin thoroughly after handling.

e Avoid release to the environment.

First Aid:

« If swallowed: Immediately call a poison center or doctor.

« If on skin: Take off immediately all contaminated clothing. Rinse skin with water/shower.

 If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing.

« If inhaled: Remove person to fresh air and keep comfortable for breathing.
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Handling and Storage

Proper handling and storage are crucial to ensure the stability of p,p'-DDE-13C12 and the
safety of laboratory personnel.

Condition Recommendation

Storage Temperature Room temperature

N Store away from light and moisture in a tightly
Storage Conditions )
closed container.

Use in a well-ventilated area or under a fume
Handling hood. Avoid breathing dust, fumes, gas, mist,

vapors, or spray.

Toxicological Information

p,p'-DDE is a well-documented endocrine disruptor. It acts as a potent antagonist of the
androgen receptor, with a reported Ki of 3.5 yM. This antiandrogenic activity is a key
mechanism behind its adverse effects on the reproductive system.

Metric Value Species Reference

Androgen Receptor

o 3.5uM
Antagonist Ki
Androgen Receptor
) 5 uM
Antagonist IC50
Oral LD50 (DDT, for
113 mg/kg Rat

reference)

Experimental Protocols
In Vitro Androgen Receptor Antagonism Assay

This protocol outlines a general procedure to assess the androgen receptor antagonist activity
of p,p'-DDE.
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Cell Culture Cectnet Analysis

Measure reporter gene activity
(e.g., luciferase assay)

Prepare serial dilutions of
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(e.g., DHT)

‘Add compounds to cells and

Seed androgen-responsive cells Allow cells to attach
incubate for 24-48 hours Calculate IC50 values

(e.g., MDA-kb2) in 96-well plates overnight

Click to download full resolution via product page

Caption: Workflow for an in vitro androgen receptor antagonism assay.

Analysis of Gene Expression by RT-PCR

This protocol details the steps to measure changes in gene expression in response to p,p'-DDE
exposure, as described in a study on rat Sertoli cells.

Cell Culture and Treatment RNA Processing PCR and Analysis

Isolate and culture Expose cells to varying
Sertoli cells from rat testes concentrations of p,p'-DDE Extract total RNA from cells |—>
(e.g., 10, 30, 50 pM) for 24 hours

Analyze PCR products by

Perform two-step RT-PCR for l—» gel electrophoresis and quantify
target genes (e.g., JNK, c-jun) band intensity

Perform reverse transcription
to synthesize cDNA

Click to download full resolution via product page

Caption: Workflow for analyzing gene expression changes using RT-PCR.

Signaling Pathways

p,p'-DDE has been shown to impact several key signaling pathways, leading to a range of
cellular responses including inflammation, altered metabolism, and cell proliferation.

JNK/MAPK Signaling Pathway Activation

Studies in rat Sertoli cells have demonstrated that p,p'-DDE can upregulate the expression of
JNK and its downstream target c-jun, indicating an activation of the JINK/MAPK signaling
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pathway. This pathway is involved in cellular responses to stress, apoptosis, and inflammation.

p,p'-DDE
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(upregulated)

eads to

c-jun mRNA expression
(upregulated)

Click to download full resolution via product page

Caption: Activation of the INK/MAPK pathway by p,p'-DDE.

Perturbation of Hepatic Signaling

In mouse models, exposure to p,p'-DDE has been linked to significant changes in hepatic gene
expression, affecting mitochondrial function and central signaling pathways. These
perturbations can lead to enhanced lipogenesis, inflammation, and altered testosterone
metabolism.
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Caption: p,p'-DDE-induced perturbations in hepatic signaling pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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